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Compound of Interest

Compound Name: (R)-(+)-Anatabine

Cat. No.: B119363

Introduction

(R)-(+)-Anatabine is a minor tobacco alkaloid naturally found in plants of the Solanaceae
family, such as tobacco and tomato.[1] It is the subject of significant research due to its
potential therapeutic properties, including anti-inflammatory and neuroprotective effects.[1][2] In
vitro studies have shown that anatabine can modulate key signaling pathways, including
inhibiting the activity of transcription factors like NF-kB and STAT3, and activating the NRF2
pathway.[2][3][4]

Accurate and consistent preparation of anatabine stock solutions is critical for obtaining
reproducible results in in vitro experiments. These application notes provide detailed protocols
for the preparation, storage, and use of (R)-(+)-Anatabine solutions for cell-based assays and
other in vitro studies. The information is primarily based on data available for (R,S)-Anatabine,
the racemic mixture, and should be adapted as necessary for the specific enantiomer.

Quantitative Data Summary

The following table summarizes the key properties and handling information for anatabine.
Researchers should always refer to the Certificate of Analysis provided by the supplier for
batch-specific data.
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Parameter Value Solvents Notes
Molecular Formula C1oH12N:2 - Free Base Form
Molecular Weight 160.22 g/mol - Free Base Form[5]
Varies by supplier[6
Purity >95% - =298% - y supplier(o]
[7]
. . Supplied form
Crystalline Solid or
Form o - depends on the
Solution in Ethanol
vendor[6][7]
Solubility (R,S)-
) ~125 mg/mL DMSO -[8]
Anatabine
Dimethyl Formamide Purge solvent with
~15 mg/mL )
(DMF) inert gas[7]
Purge solvent with
~15 mg/mL Ethanol )
inert gas[7]
Solubility (R,S)- Dimethyl Formamide Purge solvent with
] ~33 mg/mL )
Anatabine Tartrate) (DMF) inert gas|6]
~20 mg/mL DMSO -[6]
~10 mg/mL PBS (pH 7.2) -[6]
~1 mg/mL Ethanol -[6]
Storage (Solid) -20°C - Stable for >4 years|[6]

Storage (Stock

Solution)

-20°C for 1 month;
-80°C for 6 months

DMSO or other

organic solvents

Aliguot to avoid
repeated freeze-thaw
cycles[8][9]

Stability (Aqueous
Solution)

Unstable

Aqueous Buffers /
Media

It is recommended to
prepare fresh for each

experiment[5][6]

Experimental Protocols
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Safety Precaution: (R)-(+)-Anatabine should be considered hazardous until further information
is available. Handle with appropriate personal protective equipment (PPE), including gloves,
lab coat, and eye protection. Avoid ingestion, inhalation, and contact with skin or eyes.[7]

Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

This protocol is suitable for preparing a high-concentration stock from solid (R)-(+)-Anatabine.
Materials:

* (R)-(+)-Anatabine (solid, free base)

e Anhydrous Dimethyl Sulfoxide (DMSO)

» Microcentrifuge tubes or amber glass vials

¢ Analytical balance

e Vortex mixer

o Pipettes and sterile tips

Procedure:

o Calculate Required Mass: Determine the mass of anatabine needed for your desired stock
concentration and volume.

o Calculation for 1 mL of 10 mM stock:
o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (mg) = 10 mmol/L x 0.001 L x 160.22 g/mol x 1000 mg/g = 1.6022 mg

» Weigh Anatabine: Carefully weigh out the calculated mass of anatabine powder and place it
into a sterile vial.

o Add Solvent: Add the desired volume of DMSO to the vial.
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o Dissolve: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved.
Gentle warming to 37°C or brief sonication can aid dissolution if needed.[8]

» Aliquot and Store: Dispense the stock solution into smaller, single-use aliquots in
microcentrifuge tubes. Store aliquots at -20°C for short-term use (up to 1 month) or at -80°C
for long-term storage (up to 6 months).[8][9]

Protocol 2: Preparation of Working Solutions for Cell
Culture

This protocol describes the dilution of the organic stock solution into an aqueous medium for in
vitro assays.

Materials:

10 mM (R)-(+)-Anatabine stock solution in DMSO

Sterile cell culture medium or phosphate-buffered saline (PBS)

Sterile microcentrifuge tubes

Pipettes and sterile tips
Procedure:

e Thaw Stock Solution: Thaw one aliquot of the 10 mM anatabine stock solution at room
temperature.

o Perform Serial Dilutions: Prepare one or more intermediate dilutions as needed to achieve
the final desired concentration.

 Final Dilution: Directly add the required volume of the stock or intermediate dilution to the
final volume of the cell culture medium.

o Example: Preparing 1 mL of a 10 uM working solution:

o Use the formula: CiVi1 = C2V2
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o (10,000 pM) x V1 = (10 pM) x (1000 pL)
o Vi=1pL
o Add 1 pL of the 10 mM stock solution to 999 uL of cell culture medium.

e Mix and Use Immediately: Vortex the working solution gently and use it immediately for your
experiment. Aqueous solutions are not recommended for storage.[6]

» Control for Solvent Effects: Ensure the final concentration of the organic solvent (e.g.,
DMSO) in the working solution is minimal (typically <0.1%) and consistent across all
experimental conditions, including a vehicle-only control.

Visualized Experimental Workflow

The following diagram illustrates the workflow for preparing anatabine stock and working
solutions.
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Stock Solution Preparation

1. Weigh (R)-(+)-Anatabine
(MW: 160.22 g/mol)

Y

2. Add Organic Solvent
(e.g., DMSO)

Y

3. Dissolve Completely
(Vortex / Sonicate)

Y

4. Aliquot & Store
(-20°C or -80°C)

For Experiment

Working Solution Preparation
y

[ 5. Thaw Stock Aquuot]

Y

6. Dilute into Aqueous Medium
(e.g., Cell Culture Media)

Important Considerations

7. Use Immediately in Assay Vehicle Control

(Prepare Fresh) (Solvent only, e.g., <0.1% DMSO)

Click to download full resolution via product page

Caption: Workflow for preparing anatabine solutions.
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Anatabine Signaling Pathways

(R)-(+)-Anatabine has been shown to exert its anti-inflammatory effects by modulating several
key cellular signaling pathways. It is an agonist of certain nicotinic acetylcholine receptors
(nAChRs) and has been demonstrated to inhibit pro-inflammatory transcription factors while

activating the cellular antioxidant response.[3][4][6]

. Inhibits I .
Agonist Phosphorylation Inhibits Activates

Antioxidant Response

NRF2 Activation

Translocates
to Nucleus

ﬂro—inflammatory Signg{l'ng

nAChRs
(e.g., 04B2, a7)

Antioxidant Response
Element (ARE)

Inflammatory Gene
Expression

Antioxidant & Cytoprotective
Gene Expression

Click to download full resolution via product page

Caption: Key signaling pathways modulated by anatabine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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